Cas no 885271-57-8 (1-Boc-3-bromo-5-fluoro-indazole)

1-Boc-3-bromo-5-fluoro-indazole is a versatile heterocyclic building block used in pharmaceutical and agrochemical research. The compound features a Boc-protected indazole core with bromo and fluoro substituents at the 3- and 5-positions, respectively, enabling selective functionalization via cross-coupling or nucleophilic substitution reactions. The Boc group enhances stability and facilitates deprotection under mild acidic conditions, making it suitable for stepwise synthesis. Its halogenated structure allows for further derivatization, particularly in the development of biologically active molecules. The compound is characterized by high purity and consistent reactivity, making it a reliable intermediate in medicinal chemistry and material science applications. Proper handling under inert conditions is recommended to preserve its integrity.

1-Boc-3-bromo-5-fluoro-indazole structure

885271-57-8 structure

Product Name:1-Boc-3-bromo-5-fluoro-indazole

CAS No:885271-57-8

MF:C₁₂H₁₂BrFN₂O₂

MW:315.138285636902

MDL:MFCD06739131

CID:710832

PubChem ID:44203206

Update Time:2025-06-07

1-Boc-3-bromo-5-fluoro-indazole Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-bromo-5-fluoro-1H-indazole-1-carboxylate
- 1-Boc-3-bromo-5-fluoroindazole
- 1-Boc-3-bromo-5-fluoro-indazole
- 1H-Indazole-1-carboxylicacid, 3-bromo-5-fluoro-, 1,1-dimethylethyl ester
- tert-butyl 3-bromo-5-fluoroindazole-1-carboxylate
- C12H12BrFN2O2
- UNNULYRTIBIRPK-UHFFFAOYSA-N
- FCH2811310
- AB28667
- AX8024495
- ST24049805
- Y5605
- 3-Bromo-5-fluoroindazole-1-carboxylic acid
- 1,1-Dimethylethyl 3-bromo-5-fluoro-1H-indazole-1-carboxylate (ACI)
- 3-Bromo-5-fluoroindazole-1-carboxylic acid tert-butyl ester
- J-524529
- 885271-57-8
- DTXSID50657886
- tert-Butyl3-bromo-5-fluoro-1H-indazole-1-carboxylate
- DS-17648
- DB-077393
- MFCD06739131
- 3-BROMO-5-FLUORO-INDAZOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- CS-0041033
- AKOS016003418
- SCHEMBL15541538
- MDL： MFCD06739131
- Inchi： 1S/C12H12BrFN2O2/c1-12(2,3)18-11(17)16-9-5-4-7(14)6-8(9)10(13)15-16/h4-6H,1-3H3
- InChI Key： UNNULYRTIBIRPK-UHFFFAOYSA-N
- SMILES： O=C(N1C2C(=CC(=CC=2)F)C(Br)=N1)OC(C)(C)C

Computed Properties

Exact Mass: 314.00700
Monoisotopic Mass: 314.007
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4
Topological Polar Surface Area: 44.1

Experimental Properties

PSA: 44.12000
LogP: 3.72110

1-Boc-3-bromo-5-fluoro-indazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C(BD24495)

1-Boc-3-bromo-5-fluoro-indazole Pricemore >>

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Alichem	A269002708-5g	tert-Butyl 3-bromo-5-fluoro-1H-indazole-1-carboxylate	885271-57-8	95%	5g	$774.80	2023-08-31
TRC	B643653-25mg	1-Boc-3-bromo-5-fluoro-indazole	885271-57-8		25mg	$ 64.00	2023-04-18
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TRC	B643653-100mg	1-Boc-3-bromo-5-fluoro-indazole	885271-57-8		100mg	$ 98.00	2023-04-18
TRC	B643653-250mg	1-Boc-3-bromo-5-fluoro-indazole	885271-57-8		250mg	$ 178.00	2023-04-18
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LC165-200mg	1-Boc-3-bromo-5-fluoro-indazole	885271-57-8	97%	200mg	146.0CNY	2021-08-04